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Compound of Interest

Compound Name: ASN04421891

Cat. No.: B1665288 Get Quote

In-Depth Technical Guide: ASN04421891
For Researchers, Scientists, and Drug Development Professionals

Introduction
ASN04421891 is a potent and selective modulator of the G protein-coupled receptor 17

(GPR17). This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, mechanism of action, and relevant experimental protocols. The

information presented is intended to support further research and drug development efforts

targeting neurodegenerative diseases and other conditions where GPR17 signaling plays a

crucial role.

Chemical Structure and Properties
ASN04421891 is a synthetic organic compound with a complex molecular structure. Its identity

and key physicochemical properties are summarized below.

Table 1: Chemical and Physicochemical Properties of ASN04421891
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Property Value Source

IUPAC Name

6-methoxy-3-[[1-(2-

methoxyethyl)tetrazol-5-yl]-[(2-

phenylethyl)

(phenylmethyl)amino]methyl]q

uinolin-2-one

PubChem

Molecular Formula C30H32N6O3 PubChem

Molecular Weight 524.61 g/mol [1]

Canonical SMILES

COCCn1nnnc1C(c1cc2cc(OC)

ccc2[nH]c1=O)N(Cc1ccccc1)C

Cc1ccccc1

PubChem

InChI

InChI=1S/C30H32N6O3/c1-

38-18-17-36-29(32-33-34-

36)28(26-20-24-19-25(39-

2)13-14-27(24)31-

30(26)37)35(21-23-11-7-4-8-

12-23)16-15-22-9-5-3-6-10-

22/h3-14,19-20,28H,15-

18,21H2,1-2H3,(H,31,37)

PubChem

InChIKey
JKKKHIBCTKIWFJ-

UHFFFAOYSA-N
PubChem

XLogP3 4.9 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
7 PubChem

Rotatable Bond Count 9 PubChem

Exact Mass 524.253589 g/mol PubChem

Monoisotopic Mass 524.253589 g/mol PubChem

Topological Polar Surface Area 98.8 Å² PubChem
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Heavy Atom Count 39 PubChem

Formal Charge 0 PubChem

Complexity 815 PubChem

Isotope Atom Count 0 PubChem

Defined Atom Stereocenter

Count
0 PubChem

Undefined Atom Stereocenter

Count
1 PubChem

Defined Bond Stereocenter

Count
0 PubChem

Undefined Bond Stereocenter

Count
0 PubChem

Covalently-Bonded Unit Count 1 PubChem

Mechanism of Action and Signaling Pathway
ASN04421891 functions as a potent modulator of the GPR17 receptor, with a reported EC50 of

3.67 nM in a [35S]GTPγS binding assay.[1] GPR17 is a P2Y-like receptor that is expressed on

neurons and oligodendrocyte precursor cells (OPCs). It is implicated in the regulation of

myelination and has emerged as a therapeutic target for neurodegenerative diseases such as

multiple sclerosis.

The binding of ASN04421891 to GPR17 is thought to modulate the receptor's activity, which is

coupled to both Gαi and Gαq G-protein subunits. The Gαi pathway typically leads to the

inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP)

levels. The Gαq pathway, on the other hand, activates phospholipase C (PLC), leading to the

production of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize

intracellular calcium and activate protein kinase C (PKC), respectively. The downstream

consequences of GPR17 modulation by ASN04421891 are a subject of ongoing research but

are believed to influence the differentiation and maturation of oligodendrocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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